Cas no 2228521-09-1 (tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate
• CAS No: 2228521-09-1
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 6595101
• PubChem ID: 165689961
• Update Time: 2025-06-13

tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate
• 2228521-09-1
• EN300-1873426

• Inchi： 1S/C15H24N2O2/c1-14(2,3)19-13(18)17-12(15(4,5)16)11-9-7-6-8-10-11/h6-10,12H,16H2,1-5H3,(H,17,18)
• InChI Key： BMBKYHHDHXEPSL-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate

Research Brief on tert-Butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate (CAS: 2228521-09-1): Recent Advances and Applications

In recent years, the compound tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate (CAS: 2228521-09-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a key intermediate in the development of novel therapeutics. The growing body of research on this compound underscores its versatility and importance in advancing biomedical science.

One of the primary areas of interest surrounding tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate is its role as a building block in the synthesis of complex pharmaceutical agents. Recent studies have highlighted its utility in the preparation of chiral amines, which are critical components in the development of enantioselective drugs. The compound's tert-butyl carbamate group provides stability and protection for the amine functionality, making it an invaluable tool in multi-step synthetic routes. Researchers have successfully employed this compound in the synthesis of protease inhibitors and other bioactive molecules, demonstrating its broad applicability.

Another significant aspect of research on tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate involves its potential as a modulator of enzymatic activity. Preliminary investigations have suggested that this compound may interact with specific enzyme targets, influencing their catalytic properties. For instance, studies have explored its effects on aminopeptidases and other proteolytic enzymes, which play crucial roles in various physiological and pathological processes. These findings open new avenues for the development of enzyme-targeted therapies, particularly in the treatment of diseases such as cancer and neurodegenerative disorders.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the physicochemical properties of tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its purity, stability, and degradation pathways. These studies are essential for ensuring the compound's suitability in pharmaceutical formulations and for optimizing its storage conditions. Furthermore, computational modeling approaches have been utilized to predict its interactions with biological targets, providing valuable insights for drug design.

In conclusion, tert-butyl N-(2-amino-2-methyl-1-phenylpropyl)carbamate (CAS: 2228521-09-1) represents a compound of considerable interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, potential enzyme-modulating activity, and well-characterized physicochemical properties make it a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover novel applications and mechanisms of action, further solidifying its importance in the field. Future studies are expected to explore its efficacy in preclinical models and its potential for clinical translation.